Cas no 1805147-02-7 (Methyl 3-bromo-4-nitropyridine-2-acetate)

• Product Name: Methyl 3-bromo-4-nitropyridine-2-acetate
• CAS No: 1805147-02-7
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901750
• Update Time: 2025-10-23

Methyl 3-bromo-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-nitropyridine-2-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-7(12)4-5-8(9)6(11(13)14)2-3-10-5/h2-3H,4H2,1H3
• InChI Key： IDIFBTNPAJRGPB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-4-nitropyridine-2-acetate

Methyl 3-bromo-4-nitropyridine-2-acetate (CAS No. 1805147-02-7): An Overview

Methyl 3-bromo-4-nitropyridine-2-acetate (CAS No. 1805147-02-7) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its applications in synthetic chemistry, medicinal chemistry, and materials science. The compound's structure includes a pyridine ring substituted with a bromo group, a nitro group, and an acetate ester, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 3-bromo-4-nitropyridine-2-acetate is C₉H₈BrN₂O₄. Its molecular weight is approximately 286.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the bromination and nitration of pyridine followed by esterification to form the acetate derivative.

In the realm of medicinal chemistry, Methyl 3-bromo-4-nitropyridine-2-acetate has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in cancer cell proliferation. These findings highlight the compound's potential in targeted drug delivery systems and personalized medicine.

Beyond medicinal applications, Methyl 3-bromo-4-nitropyridine-2-acetate has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that compounds derived from Methyl 3-bromo-4-nitropyridine-2-acetate can enhance the efficiency and stability of these devices, opening new avenues for advanced technological applications.

The physical properties of Methyl 3-bromo-4-nitropyridine-2-acetate are also noteworthy. It is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it easy to handle and process in laboratory settings. Additionally, its stability under various reaction conditions ensures that it can be used reliably in a wide range of synthetic protocols.

Safety considerations are an essential aspect when working with any chemical compound. While Methyl 3-bromo-4-nitropyridine-2-acetate is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working in well-ventilated areas, and following proper waste disposal procedures should be adhered to.

In conclusion, Methyl 3-bromo-4-nitropyridine-2-acetate (CAS No. 1805147-02-7) is a multifaceted compound with diverse applications in chemical and pharmaceutical research. Its unique molecular structure and versatile synthetic potential make it an invaluable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new possibilities, the importance of this compound in advancing scientific knowledge and technological innovation is likely to grow.